Cas no 197638-78-1 (4-[4-(propan-2-yl)piperazin-1-yl]benzaldehyde)

• Product Name: 4-[4-(propan-2-yl)piperazin-1-yl]benzaldehyde
• CAS No: 197638-78-1
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• MDL: MFCD05863055
• CID: 3148021
• PubChem ID: 2052214
• Update Time: 2025-06-30

4-[4-(propan-2-yl)piperazin-1-yl]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(4-Isopropylpiperazin-1-yl)benzaldehyde
• AKOS BB-5282
• IFLAB-BB F1929-1916
• 4-[4-(propan-2-yl)piperazin-1-yl]benzaldehyde
• AKOS000365931
• F1929-1916
• 4-(4-propan-2-ylpiperazin-1-yl)benzaldehyde
• 197638-78-1
• SCHEMBL378283
• JIIVHMRWUCCJEI-UHFFFAOYSA-N
• EN300-237840

• MDL： MFCD05863055
• Inchi： 1S/C14H20N2O/c1-12(2)15-7-9-16(10-8-15)14-5-3-13(11-17)4-6-14/h3-6,11-12H,7-10H2,1-2H3
• InChI Key： JIIVHMRWUCCJEI-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1)N1CCN(C(C)C)CC1

Computed Properties

• Exact Mass: 232.157563266g/mol
• Monoisotopic Mass: 232.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 23.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 4-[4-(propan-2-yl)piperazin-1-yl]benzaldehyde

4-[4-(Propan-2-yl)piperazin-1-yl]benzaldehyde: A Comprehensive Overview

4-[4-(Propan-2-yl)piperazin-1-yl]benzaldehyde, also known by its CAS number 197638-78-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure, has garnered attention due to its potential applications in drug discovery and material science. The molecule consists of a benzaldehyde moiety attached to a piperazine ring, which is further substituted with an isopropyl group at the 4-position. This structural arrangement imparts distinctive chemical and biological properties to the compound.

The synthesis of 4-[4-(Propan-2-yl)piperazin-1-yl]benzaldehyde involves a series of well-established organic reactions, including nucleophilic substitution and condensation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the yield of the compound. Researchers have also explored the use of microwave-assisted synthesis, which has shown promise in accelerating reaction times while maintaining product quality.

In terms of chemical properties, 4-[4-(Propan-2-yl)piperazin-1-yl]benzaldehyde exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, which are commonly used to characterize the compound.

The biological activity of 4-[4-(Propan-2-yl)piperazin-1-yl]benzaldehyde has been extensively studied in recent years. In vitro assays have demonstrated its potential as an antioxidant agent, with studies showing significant free radical scavenging activity. Additionally, the compound has exhibited moderate anti-inflammatory properties, making it a candidate for further exploration in inflammatory disease models.

Recent research has also focused on the pharmacokinetic profile of 4-[4-(Propan-2-yl)piperazin-1-yl]benzaldehyde. Preclinical studies in rodents have indicated moderate bioavailability following oral administration, with systemic exposure levels sufficient to achieve therapeutic concentrations. These findings suggest that the compound may be amenable for development into an orally active drug.

In terms of applications, 4-[4-(Propan-2-yl)piperazin-1-yllbenzaldehyde has shown potential in the field of material science as well. Its ability to form stable coordination complexes with transition metals has led to investigations into its use as a ligand in catalytic systems. Recent studies have demonstrated its effectiveness in facilitating asymmetric catalysis, particularly in the synthesis of chiral pharmaceutical intermediates.

The environmental impact of 4-[4-(Propan=2=yl)piperazin=1=yllbenzaldehyde has also been a topic of interest. Ecotoxicological assessments have revealed that the compound exhibits low toxicity to aquatic organisms under standard test conditions. However, further studies are required to fully understand its long-term environmental fate and potential risks.

In conclusion, 4-[4-(Propan=2=yl)piperazin=1=yllbenzaldehyde, or CAS number 197638=78=1, is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure, coupled with recent advances in synthesis and characterization techniques, positions it as a valuable tool for researchers in both academia and industry.